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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B15557530

Note on Chemical Identification: The initial request specified "1,1,1,3-Tetrachloroacetone."
However, searches for this specific chemical name did not yield a unique Chemical Abstracts
Service (CAS) number or detailed safety information. The most relevant and well-documented
related compound is 1,1,3-Trichloroacetone (CAS: 921-03-9). This document will focus on the
safe disposal procedures for 1,1,3-Trichloroacetone. Other related compounds include 1,1,3,3-
Tetrachloroacetone (CAS: 632-21-3) and 1,1,1-Trichloroacetone (CAS: 918-00-3). Users
should always verify the specific identity and associated safety data sheet (SDS) of the
chemical they are handling.

Introduction

1,1,3-Trichloroacetone is a halogenated organic compound utilized as a reagent and
intermediate in various chemical syntheses within research and drug development.[1][2][3] Due
to its significant health and environmental hazards, proper management and disposal of its
waste are critical. This document provides detailed application notes and protocols for the safe
handling and disposal of 1,1,3-Trichloroacetone waste, tailored for researchers, scientists, and
drug development professionals.

Hazard Identification and Safety Data

1,1,3-Trichloroacetone is classified as a highly hazardous substance. It is toxic if swallowed,
fatal upon inhalation or in contact with skin, causes severe skin burns and eye damage, and is
very toxic to aquatic life with long-lasting effects.[4] It is also a combustible liquid.[1]
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Table 1: Hazard Summary and Personal Protective Equipment (PPE) for 1,1,3-Trichloroacetone

Hazard Classification

GHS Hazard Statements

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category
3)

H301: Toxic if swallowed[4]

Chemical-resistant gloves
(e.g., Butyl rubber), Lab coat,
Chemical safety goggles, Face
shield

Acute Toxicity, Dermal

(Category 1)

H310: Fatal in contact with
skin[5]

Chemical-resistant gloves
(e.g., Butyl rubber), Impervious

clothing

Acute Toxicity, Inhalation

(Category 1)

H330: Fatal if inhaled[4]

Full-face respirator with
appropriate cartridges for

organic vapors and acid gases

Skin Corrosion/Irritation
(Category 1B)

H314: Causes severe skin

burns and eye damage[4]

Chemical-resistant gloves, Lab
coat, Face shield, Chemical

safety goggles

Serious Eye Damage/Eye

Irritation (Category 1)

H314: Causes severe skin

burns and eye damage

Face shield, Chemical safety

goggles

Hazardous to the Aquatic
Environment, Acute (Category
1)

H400: Very toxic to aquatic
life[4]

Containment measures to
prevent release to the

environment

Hazardous to the Aquatic
Environment, Chronic

(Category 1)

H410: Very toxic to aquatic life
with long lasting effects[4]

Containment measures to
prevent release to the

environment

Flammable Liquids (Category
4)

H227: Combustible liquid[1]

Use in a well-ventilated area,

away from ignition sources

Experimental Protocols
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Protocol for Segregation and Collection of 1,1,3-
Trichloroacetone Waste

Objective: To ensure the safe and proper segregation of 1,1,3-Trichloroacetone waste from
other laboratory waste streams to prevent accidental reactions and ensure compliant disposal.

Materials:

Properly labeled, dedicated hazardous waste container (e.g., glass or polyethylene-lined
steel) compatible with halogenated organic compounds.

Secondary containment bin.

Personal Protective Equipment (PPE) as specified in Table 1.

Waste log sheet.

Procedure:

o Container Preparation:

o Select a waste container that is in good condition, with a secure, tight-fitting lid.

o Ensure the container material is chemically compatible with 1,1,3-Trichloroacetone.
Consult chemical compatibility charts; high-density polyethylene (HDPE) or glass are
generally suitable for short-term storage.

o Label the container clearly with "Hazardous Waste," "1,1,3-Trichloroacetone," and the
appropriate hazard pictograms (e.g., skull and crossbones, corrosive, environmental
hazard).

o Waste Collection:

o All work with 1,1,3-Trichloroacetone and the generation of its waste must be conducted in
a certified chemical fume hood.

o Carefully transfer all liquid waste containing 1,1,3-Trichloroacetone into the designated
waste container using a funnel to prevent spills.
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o Do not mix 1,1,3-Trichloroacetone waste with non-halogenated organic waste, agueous
waste, or any incompatible materials such as strong bases.[6]

o Solid waste (e.g., contaminated gloves, weighing boats, pipette tips) should be collected in
a separate, clearly labeled, sealed plastic bag and then placed in a designated solid
hazardous waste container.

o Container Management:
o Keep the waste container closed at all times except when adding waste.

o Store the waste container in a designated satellite accumulation area within the laboratory,
inside a secondary containment bin to capture any potential leaks.

o Maintain a waste log sheet for each container, documenting the contents and quantities
added.

e Disposal Request:

o Once the container is full (not exceeding 90% capacity) or has been in accumulation for
the maximum allowed time per institutional and local regulations, submit a request for
pickup to the institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

Protocol for Managing Spills of 1,1,3-Trichloroacetone

Objective: To safely contain, clean up, and dispose of small spills of 1,1,3-Trichloroacetone. For
large spills, evacuate the area and contact emergency personnel immediately.

Materials:

 Spill kit containing:

o

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

[e]

Chemical-resistant gloves, splash goggles, face shield, and a respirator.

o

Plastic bags for contaminated debris.
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o "Hazardous Waste" labels.

o Sodium bicarbonate (for potential neutralization of small residual amounts on surfaces, use
with caution).

Procedure:

e Immediate Response:

o

Alert all personnel in the immediate area of the spill.

[¢]

If the spill is large or if there is a risk of inhalation, evacuate the laboratory immediately
and call your institution's emergency response team.

[¢]

Ensure the area is well-ventilated, but avoid creating strong air currents that could spread
the vapor.

[¢]

Remove all ignition sources.

o Containment and Cleanup (for small, manageable spills only):

[e]

Don the appropriate PPE, including respiratory protection.

o

Contain the spill by surrounding it with absorbent material from the spill kit.

[¢]

Carefully apply the absorbent material over the spill, working from the outside in.

o

Allow the absorbent to fully soak up the liquid.

e Collection and Disposal:

o Using non-sparking tools, carefully scoop the contaminated absorbent material into a
heavy-duty plastic bag or a designated waste container.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), and
place the cloth in the waste bag.

o Seal the bag, label it as "Hazardous Waste: 1,1,3-Trichloroacetone Spill Debris," and
arrange for its disposal through your EHS department.
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e Decontamination:
o Decontaminate any tools used for the cleanup.
o Remove and decontaminate or dispose of all PPE as hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water.

Waste Disposal Procedures

The primary and recommended method for the disposal of 1,1,3-Trichloroacetone waste is
incineration at a licensed hazardous waste facility.[6] This method ensures the complete
destruction of the halogenated organic compound, minimizing its environmental impact.

Under no circumstances should 1,1,3-Trichloroacetone waste be disposed of down the drain or
in regular trash.[6]

Due to its high toxicity and persistence, there are no simple chemical neutralization or
degradation protocols that can be safely performed in a standard laboratory setting without
specialized equipment and expertise. Any attempt at chemical treatment could result in the
generation of other hazardous byproducts or create unsafe conditions. Therefore, all waste
containing 1,1,3-Trichloroacetone must be handled by a professional hazardous waste
management service.

Visualizations
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Figure 1. Logical Workflow for 1,1,3-Trichloroacetone Waste Management
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Caption: Workflow for 1,1,3-Trichloroacetone Waste
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Figure 2. PPE for Handling 1,1,3-Trichloroacetone
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Caption: PPE for 1,1,3-Trichloroacetone Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1,3-Trichloroacetone 921-03-9 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

¢ 2. wacker.com [wacker.com]
¢ 3. CAS 921-03-9: 1,1,3-Trichloroacetone | CymitQuimica [cymitquimica.com]
e 4.1,1,3-Trichloroacetone | C3H3CI30 | CID 13530 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. XiXisys | GHS 11 (Rev.11) SDS Word % CAS: 632-21-3 Name: 1,1,3,3-
tetrachloroacetone [xixisys.com]

6. hazardouswasteexperts.com [hazardouswasteexperts.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15557530?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557530?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/T1019
https://www.tcichemicals.com/OP/en/p/T1019
https://www.wacker.com/h/en-us/fine-chemicals/chlorinated-intermediates/113-trichloroacetone-113-tca/p/000000102
https://cymitquimica.com/cas/921-03-9/
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3-Trichloroacetone
https://www.xixisys.com/substances/632-21-3
https://www.xixisys.com/substances/632-21-3
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Safe Disposal of 1,1,3-Trichloroacetone Waste:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557530#safe-disposal-procedures-for-1-1-1-3-
tetrachloroacetone-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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